Cas no 103863-13-4 (4-Phenylnicotinic acid hydrochloride)
103863-13-4 structure
Product Name:4-Phenylnicotinic acid hydrochloride
CAS No:103863-13-4
MF:C12H10ClNO2
MW:235.666302204132
CID:1032016
PubChem ID:70044202
Update Time:2025-04-20
4-Phenylnicotinic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenylnicotinic acid hydrochloride
- 4-phenylpyridine-3-carboxylic acid,hydrochloride
- DB-340416
- CS-0440134
- 4-Phenylnicotinic acid HCl
- DTXSID20741645
- SCHEMBL7279409
- NNCYGQPSTPUTJD-UHFFFAOYSA-N
- 4-Phenylnicotinicacidhydrochloride
- 4-Phenylpyridine-3-carboxylic acid--hydrogen chloride (1/1)
- 103863-13-4
- 4-PHENYLNICOTINICACID HYDROCHLORIDE
-
- Inchi: 1S/C12H9NO2.ClH/c14-12(15)11-8-13-7-6-10(11)9-4-2-1-3-5-9;/h1-8H,(H,14,15);1H
- InChI Key: NNCYGQPSTPUTJD-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C=NC=CC=1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 235.0400063g/mol
- Monoisotopic Mass: 235.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
4-Phenylnicotinic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120884-1g |
4-Phenylnicotinic acid hydrochloride |
103863-13-4 | 95% | 1g |
$780.00 | 2023-09-04 | |
| Chemenu | CM178317-1g |
4-phenylnicotinic acid hydrochloride |
103863-13-4 | 95% | 1g |
$701 | 2021-08-05 | |
| Chemenu | CM178317-1g |
4-phenylnicotinic acid hydrochloride |
103863-13-4 | 95% | 1g |
$701 | 2022-06-14 |
4-Phenylnicotinic acid hydrochloride Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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